Cas no 2567489-32-9 ((2R)-1-fluoropropan-2-yl(methyl)amine)

• Product Name: (2R)-1-fluoropropan-2-yl(methyl)amine
• CAS No: 2567489-32-9
• MF: C₄H₁₀FN
• MW: 91.1273045539856
• MDL: MFCD32878730
• CID: 5656768
• PubChem ID: 155820316
• Update Time: 2025-05-23

(2R)-1-fluoropropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-fluoropropan-2-yl](methyl)amine
• EN300-27695504
• 2567489-32-9
• (2R)-1-fluoropropan-2-yl(methyl)amine

• MDL： MFCD32878730
• Inchi： 1S/C4H10FN/c1-4(3-5)6-2/h4,6H,3H2,1-2H3/t4-/m1/s1
• InChI Key： OTVVWCCQPPNQKG-SCSAIBSYSA-N
• SMILES： FC[C@@H](C)NC

Computed Properties

• Exact Mass: 91.079727485g/mol
• Monoisotopic Mass: 91.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 12Ų

Additional information on (2R)-1-fluoropropan-2-yl(methyl)amine

The Compound CAS No 2567489-32-9: (2R)-1-fluoropropan-2-yl(methyl)amine

The compound with CAS No 2567489-32-9, commonly referred to as (2R)-1-fluoropropan-2-yl(methyl)amine, is a significant organic compound in the field of chemistry. This compound is characterized by its unique structure, which includes a fluorinated propanamine moiety. The (R)-configuration at the second carbon atom imparts specific stereochemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the importance of (2R)-1-fluoropropan-2-yl(methyl)amine in the synthesis of bioactive molecules. Its ability to act as a chiral building block has been extensively explored in medicinal chemistry. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex molecular architectures, particularly in the development of novel pharmaceutical agents.

The synthesis of (2R)-1-fluoropropan-2-yl(methyl)amine involves a multi-step process that typically begins with the preparation of the corresponding fluorinated alcohol. This alcohol undergoes amination to yield the desired product. The stereochemistry of the compound is carefully controlled during the synthesis to ensure high enantiomeric purity, which is crucial for its application in chiral catalysis and asymmetric synthesis.

In terms of physical properties, (2R)-1-fluoropropan-2-yl(methyl)amine exhibits a melting point of approximately -40°C and a boiling point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. The compound's stability under normal storage conditions has also been confirmed, ensuring its reliability as a reagent in laboratory settings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2R)-1-fluoropropan-2-yl(methyl)amine. Quantum mechanical calculations have revealed that the fluorine atom plays a critical role in modulating the electronic environment of the molecule, influencing its reactivity in nucleophilic and electrophilic reactions. These findings have been instrumental in optimizing reaction conditions for its use in organic synthesis.

The application of (2R)-1-fluoropropan-2-yl(methyl)amine extends beyond traditional chemical synthesis. It has been employed as a chiral ligand in asymmetric catalysis, demonstrating exceptional enantioselectivity in certain transformations. For instance, its use in organocatalytic reactions has led to the efficient production of chiral secondary alcohols, which are valuable intermediates in drug discovery.

Moreover, (2R)-1-fluoropropan-2-yl(methyl)amine has found applications in materials science, particularly in the development of novel polymers and coatings. Its ability to form stable amide bonds with carboxylic acids has made it a useful component in the synthesis of biodegradable polymers, which are increasingly sought after for their environmental benefits.

In conclusion, (2R)-1-fluoropropan-2-yl(methyl)amine (CAS No 2567489-32-9) is a versatile compound with a wide range of applications across different fields of chemistry. Its unique stereochemical properties, combined with its favorable physical and chemical characteristics, make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.